Cas no 91178-55-1 (1H-Indazole, 3-bromo-5-nitro-1-phenyl-)

• Product Name: 1H-Indazole, 3-bromo-5-nitro-1-phenyl-
• CAS No: 91178-55-1
• MF: C₁₃H₈BrN₃O₂
• MW: 318.125521659851
• CID: 3035841
• Update Time: 2025-03-14

1H-Indazole, 3-bromo-5-nitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-bromo-5-nitro-1-phenyl-

• Inchi： 1S/C13H8BrN3O2/c14-13-11-8-10(17(18)19)6-7-12(11)16(15-13)9-4-2-1-3-5-9/h1-8H
• InChI Key： BXZQIUYABNJKAV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=C([N+]([O-])=O)C=C2)C(Br)=N1

Computed Properties

• Exact Mass: 316.98000

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 395.4±24.0 °C(Predicted)
• PSA: 63.64000
• LogP: 4.21940
• pka: -2.94±0.50(Predicted)